5-(1-aziranyl)-3-chloro-6H-anthra[1,9-cd]isoxazol-6-one

• IUPAC Name: 10-(aziridin-1-yl)-12-chloro-15-oxa-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(16),2,4,6,9,11,13-heptaen-8-one
• InChI: InChI=1S/C16H9ClN2O2/c17-10-7-11(19-5-6-19)12-13-14(10)18-21-16(13)9-4-2-1-3-8(9)15(12)20/h1-4,7H,5-6H2
• InChI Key: AODYLKQKDXNYPK-UHFFFAOYSA-N
• Canonical SMILES: C1CN1C2=C3C4=C(C5=CC=CC=C5C3=O)ON=C4C(=C2)Cl
• Molecular Formula: C16H9ClN2O2
• Molecular Weight: 296.71 g/mol

Description

5-(1-aziranyl)-3-chloro-6H-anthra[1,9-cd]isoxazol-6-one is a complex heterocyclic compound that features an aziridine ring, a chlorine atom, and an isoxazole ring fused to an anthracene core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(1-aziranyl)-3-chloro-6H-anthra[1,9-cd]isoxazol-6-one typically involves multi-step organic reactions. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, a precursor containing an aziridine moiety and a chlorinated anthracene derivative can undergo cyclization in the presence of a suitable catalyst to form the desired isoxazole ring .

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route to increase yield and reduce costs. This could include the use of continuous flow reactors, which allow for better control of reaction conditions and scalability. Additionally, the use of green chemistry principles, such as metal-free catalysts and solvent-free conditions, can make the process more environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

5-(1-aziranyl)-3-chloro-6H-anthra[1,9-cd]isoxazol-6-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove or alter specific functional groups.

Substitution: The chlorine atom in the compound can be substituted with other groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) or potassium tert-butoxide (KOtBu) can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of substituted isoxazole derivatives .

Scientific Research Applications

5-(1-aziranyl)-3-chloro-6H-anthra[1,9-cd]isoxazol-6-one has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it a candidate for drug discovery and development.

Industry: The compound can be used in the development of new materials with specific electronic or photophysical properties.

Mechanism of Action

The mechanism of action of 5-(1-aziranyl)-3-chloro-6H-anthra[1,9-cd]isoxazol-6-one involves its interaction with molecular targets such as enzymes and receptors. For instance, it can inhibit the activity of protein lysine methyltransferase G9a, which is involved in the regulation of gene expression. By binding to the active site of G9a, the compound prevents the methylation of histone proteins, leading to changes in gene expression and potentially inhibiting cancer cell growth .

Comparison with Similar Compounds

Similar Compounds

5-(1-aziridinyl)-6H-anthra[1,9-cd]isoxazol-6-one: Similar in structure but lacks the chlorine atom.

3-bromo-6H-anthra[1,9-cd][1,2]oxazol-6-one: Contains a bromine atom instead of chlorine.

Uniqueness

5-(1-aziranyl)-3-chloro-6H-anthra[1,9-cd]isoxazol-6-one is unique due to the presence of both an aziridine ring and a chlorine atom, which confer distinct chemical reactivity and biological activity. The combination of these features makes it a versatile compound for various applications in research and industry.